4-[(Methylsulfanyl)methyl]cyclohexan-1-amine hydrochloride

• IUPAC Name: 4-(methylsulfanylmethyl)cyclohexan-1-amine;hydrochloride
• InChI: InChI=1S/C8H17NS.ClH/c1-10-6-7-2-4-8(9)5-3-7;/h7-8H,2-6,9H2,1H3;1H
• InChI Key: OXDLNSDSQMVOFA-UHFFFAOYSA-N
• Canonical SMILES: CSCC1CCC(CC1)N.Cl
• Molecular Formula: C8H18ClNS
• Molecular Weight: 195.75 g/mol

Description

4-[(Methylsulfanyl)methyl]cyclohexan-1-amine hydrochloride is a chemical compound that has gained attention due to its potential applications in scientific research. This compound is also known as 4-Methylthiomethylcyclohexylamine hydrochloride or MTMCHA. It is a white crystalline powder that is soluble in water and has a molecular weight of 195.71 g/mol.

Scientific Research Applications

Molecular Structure and Properties

• The compound 4-[(Methylsulfanyl)methyl]cyclohexan-1-amine hydrochloride has been studied for its molecular structure and properties. For instance, Zhengyu Liu et al. (2009) examined a similar compound, focusing on its crystal structure and molecular geometry, which can provide insights into its physical and chemical characteristics (Zhengyu Liu et al., 2009).

Applications in Material Science

• In material science, the compound's derivatives have been utilized in the preparation of epoxy laminates with specific mechanical and electrical properties. Kagathara and Parsania (2001) explored the use of related compounds in creating laminates with notable insulating properties (V. Kagathara & P. H. Parsania, 2001).

Synthetic Chemistry Applications

• In synthetic chemistry, the compound has been involved in various reactions. For example, Adima et al. (2004) utilized a related compound in sol-gel hydrolysis, indicating its potential in chemical synthesis (A. Adima et al., 2004).
• Okamoto et al. (1997) described its use in the preparation of fused pyrrolopyrrolidinones, showcasing its versatility in organic synthesis (Yoshinari Okamoto et al., 1997).

Catalytic and Chemical Reaction Studies

• The compound and its variants have been a subject of study in various catalytic and chemical reactions. Chatterjee and Oestreich (2016) investigated its role in transfer hydrogenation reactions (I. Chatterjee & M. Oestreich, 2016).
• Vahabi et al. (2017) examined its application in Csp3–N bond formation, demonstrating its utility in creating complex organic molecules (A. Vahabi et al., 2017).

Applications in Polymer Science

• In polymer science, Pitsikalis et al. (1996) explored the use of a related compound in studying the properties of star polybutadienes in solutions, highlighting its role in polymer research (M. Pitsikalis et al., 1996).

Biochemical and Pharmacological Research

• The compound has also been investigated in biochemical and pharmacological contexts. Renwick and Williams (1972) studied the metabolism of a related compound, cyclohexylamine, in various species, including humans, which is vital for understanding its biological interactions (A. Renwick & R. T. Williams, 1972).